Cas no 859517-90-1 (3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol)

• Product Name: 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol
• CAS No: 859517-90-1
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD09861464
• CID: 2950788
• PubChem ID: 24901878
• Update Time: 2025-08-03

3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(2-氯-4-吡啶基)苯甲醇
• [3-(2-Chloro-pyrimidin-4-yl)-phenyl]-methanol
• PACR-013
• 3-(2-chloro-4-pyrimidinyl)-Benzenemethanol
• 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol
• Benzenemethanol, 3-(2-chloro-4-pyrimidinyl)-
• (3-(2-Chloropyrimidin-4-yl)phenyl)methanol
• [3-(2-chloropyrimidin-4-yl)phenyl]methanol
• SY060677
• A915507
• 3-(2-Chloro-4-pyrimidinyl)benzenemethanol (ACI)
• SCHEMBL977647
• AKOS037629932
• 859517-90-1
• AC6984
• DB-104898
• CS-0357171
• MFCD09861464

• MDL： MFCD09861464
• Inchi： 1S/C11H9ClN2O/c12-11-13-5-4-10(14-11)9-3-1-2-8(6-9)7-15/h1-6,15H,7H2
• InChI Key： OKUZPLMHADFIMS-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2=CC=CC(CO)=C2)=N1

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.1±25.0 °C at 760 mmHg
• Flash Point: 221.8±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol

Introduction to 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol (CAS No. 859517-90-1)

3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 859517-90-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the benzyl alcohol derivatives class, characterized by a benzyl group attached to a pyrimidine core substituted with a chlorine atom at the 2-position and another substituent at the 4-position. The unique structural features of 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol make it a valuable scaffold for developing novel therapeutic agents, particularly in addressing unmet medical needs.

The benzyl alcohol moiety is well-known for its role as a local anesthetic and antiseptic, while the pyrimidine ring is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of a chlorine atom at the 2-position of the pyrimidine ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol has emerged as a promising intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer and inflammatory diseases. The pyrimidine core serves as a hinge-binding motif, allowing the compound to interact with critical residues in the active site of kinases, thereby inhibiting their activity.

One of the most compelling aspects of 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol is its versatility in medicinal chemistry. Researchers have leveraged this compound to develop analogs with enhanced potency, selectivity, and pharmacokinetic properties. For instance, modifications at the benzyl group or the pyrimidine ring have led to derivatives with improved solubility and reduced toxicity, making them more suitable for clinical development.

Recent studies have highlighted the potential of 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol in addressing neurological disorders. The compound has been shown to modulate neurotransmitter systems by interacting with specific receptors or enzymes. Its ability to cross the blood-brain barrier has made it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preclinical studies have demonstrated its potential in reducing inflammation and oxidative stress, which are key pathological mechanisms in these conditions.

The synthesis of 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol but also provide insights into optimizing its derivatives for therapeutic applications.

In conclusion, 3-(2-Chloro-4-pyrimidinyl)benzyl Alcohol (CAS No. 859517-90-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.